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Compound of Interest

(S)-methyl 2-hydroxy-3-
Compound Name:
methylbutanoate

Cat. No.: B179402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of (S)-
methyl 2-hydroxy-3-methylbutanoate, a chiral ester of interest in flavor chemistry,
biotechnology, and as a potential chiral building block in pharmaceutical synthesis. This
document details its biosynthetic origins, reported natural sources, quantitative data, and
methodologies for its analysis.

Introduction

(S)-methyl 2-hydroxy-3-methylbutanoate is the methyl ester of (S)-2-hydroxy-3-
methylbutanoic acid. The parent acid is a known natural metabolite derived from the catabolism
of the essential amino acid L-valine. While the acid form is documented in various biological
systems, the natural occurrence of its methyl ester is less extensively reported but is of
significant interest due to its potential contribution to the aroma profiles of fruits and fermented
products.

Biosynthesis

The biosynthesis of (S)-methyl 2-hydroxy-3-methylbutanoate is intrinsically linked to the
metabolic pathway of L-valine. The initial steps involve the conversion of L-valine to its
corresponding a-hydroxy acid, (S)-2-hydroxy-3-methylbutanoic acid. The subsequent
esterification to form the methyl ester is likely catalyzed by specific enzymes, such as
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methyltransferases, which utilize S-adenosyl-L-methionine (SAM) as a methyl donor, or through
the action of alcohol acyltransferases in the presence of methanol.
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 To cite this document: BenchChem. [The Natural Occurrence of (S)-methyl 2-hydroxy-3-
methylbutanoate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179402#natural-occurrence-of-s-methyl-2-hydroxy-3-
methylbutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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